Diltiazem hydrochloride

Description

Diltiazem hydrochloride is a calcium ion cellular influx inhibitor, also known as a slow channel blocker or calcium channel antagonist . It is used to treat high blood pressure and chest pain (angina) . Diltiazem is a benzothiazepine derivative with antihypertensive and vasodilating properties . It relaxes vascular muscle, reducing blood pressure and the risk of cardiovascular events . Diltiazem is available via prescription as tablets or capsules to treat high blood pressure, angina, or Raynaud's phenomenon, and as a cream or ointment for anal fissures .

Diltiazem works by acting on the heart muscles and blood vessels to lower blood pressure and slow down heart rate . It inhibits calcium influx into cardiac and vascular smooth muscle during depolarization . Diltiazem has negative inotropic (decreased force) and negative chronotropic (decreased rate) effects . It reduces blood pressure, systemic vascular resistance, and coronary vascular resistance while increasing coronary blood flow . Common side effects include swelling, dizziness, headaches, and low blood pressure, while more severe side effects include a slow heartbeat, heart failure, liver problems, and allergic reactions .

Diltiazem is a nondihydropyridine calcium channel blocker, distinguishing it from dihydropyridine drugs like nifedipine, which primarily affect vascular smooth muscle . Another similar compound is verapamil, which directly acts on the heart muscle . Diltiazem displays an intermediate specificity, targeting both cardiac and vascular smooth muscle . It was approved for medical use in the United States in 1982 and is available as a generic medication .

• CAS No.: 33286-22-5
• Product Name: Diltiazem hydrochloride
• Molecular Formula: C22H27ClN2O4S
• Molecular Weight: 451.0 g/mol
• IUPAC Name: [(2S,3S)-5-[2-(dimethylamino)ethyl]-2-(4-methoxyphenyl)-4-oxo-2,3-dihydro-1,5-benzothiazepin-3-yl] acetate;hydrochloride
• Standard InChI: InChI=1S/C22H26N2O4S.ClH/c1-15(25)28-20-21(16-9-11-17(27-4)12-10-16)29-19-8-6-5-7-18(19)24(22(20)26)14-13-23(2)3;/h5-12,20-21H,13-14H2,1-4H3;1H/t20-,21+;/m1./s1
• Standard InChIKey: HDRXZJPWHTXQRI-BHDTVMLSSA-N
• SMILES: CC(=O)OC1C(SC2=CC=CC=C2N(C1=O)CCN(C)C)C3=CC=C(C=C3)OC.Cl
• Canonical SMILES: CC(=O)OC1C(SC2=CC=CC=C2N(C1=O)CCN(C)C)C3=CC=C(C=C3)OC.Cl
• Appearance: White to Off-White Solid
• Purity: > 95%
• Synonyms: Aldizem; Cardil; Cardizem; CRD 401; CRD-401; CRD401; Dilacor; Dilacor XR; Dilren; Diltiazem; Diltiazem Hydrochloride; Diltiazem Malate; Dilzem; Tiazac
• PubChem Compound: 62920
• Last Modified: Aug 15 2023